Cas no 78242-79-2 (Benzenamine, 2-chloro-4-cyclopropyl-)

• Product Name: Benzenamine, 2-chloro-4-cyclopropyl-
• CAS No: 78242-79-2
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• CID: 1792572
• PubChem ID: 13773003
• Update Time: 2025-06-12

Benzenamine, 2-chloro-4-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-cyclopropyl-
• 2-chloro-4-cyclopropylaniline
• A1-10867
• AXRUBPOKONMDEQ-UHFFFAOYSA-N
• MFCD14585512
• DB-330092
• AC8810
• SY263864
• SCHEMBL854929
• BS-35088
• 78242-79-2

• Inchi： 1S/C9H10ClN/c10-8-5-7(6-1-2-6)3-4-9(8)11/h3-6H,1-2,11H2
• InChI Key： AXRUBPOKONMDEQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1)N

Computed Properties

• Exact Mass: 167.0501770g/mol
• Monoisotopic Mass: 167.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on Benzenamine, 2-chloro-4-cyclopropyl-

Benzenamine, 2-chloro-4-cyclopropyl- (CAS No. 78242-79-2): A Comprehensive Overview in Modern Chemical Research

Benzenamine, 2-chloro-4-cyclopropyl-, identified by its CAS number 78242-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a blend of reactivity and stability that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and cyclopropyl substituents on the benzene ring imparts distinct chemical properties, enabling its application in diverse synthetic pathways.

The< strong>benzeneamine core structure of this compound is a derivative of aniline, where the amino group (-NH₂) is positioned ortho to both the chloro and cyclopropyl substituents. This arrangement not only influences its electronic distribution but also impacts its interaction with biological targets. The< strong>2-chloro group enhances electrophilic aromatic substitution reactions, while the< strong>4-cyclopropyl group introduces steric hindrance, which can be strategically exploited in drug design to improve metabolic stability and binding affinity.

In recent years, the pharmaceutical industry has shown increasing interest in< strong>cyclopropyl-containing compounds, owing to their potential to modulate enzyme activity and receptor binding. The< strong>benzenamine, 2-chloro-4-cyclopropyl- derivative has been explored as a precursor in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, where the cyclopropyl moiety can occupy specific pockets within the active site, enhancing drug efficacy.

The< strong>CAS No. 78242-79-2 registry confirms its identity and provides a standardized reference for researchers worldwide. This compound has been utilized in various high-throughput screening campaigns to identify potential leads for treating inflammatory and infectious diseases. The< strong>chloro substituent plays a crucial role in these applications, as it can participate in nucleophilic aromatic substitution reactions, allowing for further functionalization and derivatization.

Recent advancements in computational chemistry have enabled more precise predictions of the< strong>benzenamine, 2-chloro-4-cyclopropyl--derived molecules' pharmacokinetic properties. Molecular modeling studies suggest that this compound exhibits favorable solubility and bioavailability profiles when incorporated into drug candidates. This has spurred interest among medicinal chemists to explore its potential as a scaffold for next-generation therapeutics.

The synthesis of< strong>benzenamine, 2-chloro-4-cyclopropyl- involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include chlorination of an appropriate precursor followed by cyclopropanation under controlled conditions. These reactions require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, Benzenamine, 2-chloro-4-cyclopropyl-, with its CAS number 78242-79-2, represents a significant advancement in chemical research. Its unique structural attributes make it a valuable building block for developing innovative drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow further.